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Compound of Interest

Compound Name: Aluminum chloride hexahydrate

Cat. No.: B213189

An In-depth Technical Guide to Safety Precautions for Handling Aluminum Chloride
Hexahydrate in the Lab

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols for handling aluminum chloride
hexahydrate in a laboratory setting. Adherence to these guidelines is crucial to mitigate risks
and ensure a safe working environment.

Hazard Identification and Classification

Aluminum chloride hexahydrate is a corrosive substance that can cause significant harm
upon contact.[1][2] It is classified as causing skin irritation and serious eye damage.[2][3]
Inhalation of dust may lead to respiratory tract irritation.[3][4]

Health Hazards:

Skin Contact: Causes skin irritation and in some cases, severe burns.[1][2][3][5]

Eye Contact: Causes serious eye irritation and potential burns.[1][3]

Inhalation: May cause irritation to the respiratory tract and mucous membranes.[3][4]

Ingestion: May cause severe irritation of the gastrointestinal tract, including nausea,
vomiting, and abdominal spasms.[3]
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Exposure Limits and Toxicology Data

Exposure to aluminum chloride hexahydrate should be kept below established occupational
exposure limits. The primary route of exposure in a laboratory setting is through inhalation of
dust and accidental skin or eye contact.

Parameter Value Species Reference

2 mg/m3 (as Al,
ACGIH TLV-TWA N/A [1]
soluble salts)

Oral LD50 3311 mg/kg Rat [3]1[5]
Oral LD50 1990 mg/kg Mouse [31[6]
Dermal LD50 >2000 mg/kg Rabbit [5]

Engineering Controls

Proper engineering controls are the first line of defense in minimizing exposure to hazardous
chemicals.

o Ventilation: Always handle aluminum chloride hexahydrate in a well-ventilated area.[1][7]
Use of a chemical fume hood is recommended to keep airborne concentrations low.[1][6]

o Emergency Equipment: Facilities must be equipped with an eyewash station and a safety
shower in the immediate work area.[1]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling aluminum chloride hexahydrate.

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect
against splashes.[3][8]

¢ Skin Protection:

o Gloves: Wear chemical-resistant gloves, such as nitrile rubber.[3][5] Always inspect gloves
before use and dispose of them properly after handling the chemical.[9]
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o Protective Clothing: A lab coat or chemical-resistant apron should be worn.[3][6] For larger
guantities, chemical-resistant coveralls may be necessary.

» Respiratory Protection: If dust is generated and ventilation is inadequate, a NIOSH-approved
respirator for particulates should be used.[10]

Handling and Storage Procedures

Proper handling and storage are critical to prevent accidents and maintain the chemical's
stability.

Handling:

Avoid contact with skin, eyes, and clothing.[3][7]

Do not breathe in dust.[7][10] Minimize dust generation during handling.[1]

Wash hands thoroughly after handling the substance.[1][7]

Do not eat, drink, or smoke in the laboratory.[7]
Storage:
o Keep the container tightly closed in a cool, dry, and well-ventilated area.[1][10]

o The substance is deliquescent, meaning it readily absorbs moisture from the air; therefore,
protection from moisture is crucial.[4]

» Store away from incompatible materials such as strong bases, oxidizing agents, and water.
[1][10] A violent reaction can occur with water.[1]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is necessary.

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
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» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical aid.[1]

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. Seek medical attention.[1]

« Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk
or water. Get medical aid immediately.[1]

Spill Response:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Sweep up the spilled solid, avoiding dust generation, and place it into a suitable, labeled
container for disposal.[1][3]

Ventilate the area and wash the spill site after the material has been collected.[4]

Experimental Protocols Workflow

The following diagram illustrates a standard workflow for safely handling aluminum chloride
hexahydrate in a laboratory experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hexahydrate in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
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chloride-hexahydrate-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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